Cas no 588719-28-2 (1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-(3-methoxyphenyl)-)
1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-(3-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-(3-methoxyphenyl)-
- CS-0058866
- STK801261
- 588719-28-2
- AKOS002339041
- VS-02179
- 3-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine
- CCG-354028
- 3-(3-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine
- BBL009778
- D73053
-
- Inchi: 1S/C10H9N5OS/c1-16-7-4-2-3-6(5-7)8-12-13-10-15(8)14-9(11)17-10/h2-5H,1H3,(H2,11,14)
- InChI Key: XCPMOSUNMGZQHY-UHFFFAOYSA-N
- SMILES: S1C(N)=NN2C1=NN=C2C1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 247.05297
- Monoisotopic Mass: 247.05278110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 78.33
1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-(3-methoxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM540362-1g |
3-(3-Methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine |
588719-28-2 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM540362-5g |
3-(3-Methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine |
588719-28-2 | 95%+ | 5g |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1129506-1g |
3-(3-Methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine |
588719-28-2 | 98% | 1g |
¥3384.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1129506-5g |
3-(3-Methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine |
588719-28-2 | 98% | 5g |
¥10828.00 | 2024-05-07 |
1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-(3-methoxyphenyl)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-(3-methoxyphenyl)-
Exploring the Potential of 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine: A Comprehensive Overview
The compound with CAS No 588719-28-2, commonly referred to as 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is particularly notable for its unique structural features and potential applications in drug discovery and advanced materials development.
At its core, the molecule features a triazole-thiadiazole fused ring system with an amine group at position 6 and a methoxy-substituted phenyl group at position 3. This combination of functional groups imparts the compound with a range of interesting properties. The triazole-thiadiazole core is known for its stability and ability to engage in hydrogen bonding and π-π interactions, making it a valuable component in supramolecular chemistry.
Recent studies have highlighted the potential of this compound as a building block for constructing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). Researchers have demonstrated that the molecule's ability to coordinate with metal ions can lead to highly porous materials with applications in gas storage and catalysis.
In addition to its role in materials science, 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine has shown promise in drug discovery efforts. Its structure allows for extensive functionalization at both the amine and phenyl positions. This makes it an ideal candidate for exploring new bioactive molecules with potential anti-inflammatory or anticancer properties.
The synthesis of this compound typically involves multi-step processes that combine nucleophilic aromatic substitution with cyclization reactions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better control over stereochemistry.
In terms of characterization, 1H NMR, 13C NMR, and< strong>X-ray crystallography are commonly employed techniques to confirm the structure and purity of the compound.
The methoxyphenyl substituent introduces additional electronic effects that can be exploited in various chemical transformations. For instance,the methoxy group can act as an electron-donating group that influences reactivity in subsequent reactions.
Looking ahead,the versatility of this compound suggests that it will continue to be a valuable tool in both academic research and industrial applications.The ability to fine-tune its properties through strategic substitution patterns opens up new avenues for innovation across multiple disciplines.
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